Cas no 83101-12-6 (4-(3-Hydroxypropyl)benzonitrile)

4-(3-Hydroxypropyl)benzonitrile structure

83101-12-6 structure

Product Name:4-(3-Hydroxypropyl)benzonitrile

CAS No:83101-12-6

MF:C₁₀H₁₁NO

MW:161.200442552567

MDL:MFCD09028771

CID:720145

PubChem ID:11084178

Update Time:2024-10-27

4-(3-Hydroxypropyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(3-Hydroxypropyl)benzonitrile
- 4-(3-Hydroxy-propyl)-benzonitrile
- Benzonitrile,4-(3-hydroxypropyl)-
- 4-(3-Hydroxypropyl)benzonitrile (ACI)
- 3-(4-Cyanophenyl)-1-propanol
- DB-075898
- SCHEMBL81846
- CS-W021991
- 83101-12-6
- DS-14851
- MFCD09028771
- DTXSID60454565
- EN300-137482
- SB38916
- 4-(3hydroxypropyl)benzonitrile
- DLSYBKFKTWXZMU-UHFFFAOYSA-N
- AKOS005217797
- 3-(4-cyanophenyl)propanol
- MDL： MFCD09028771
- Inchi： 1S/C10H11NO/c11-8-10-5-3-9(4-6-10)2-1-7-12/h3-6,12H,1-2,7H2
- InChI Key： DLSYBKFKTWXZMU-UHFFFAOYSA-N
- SMILES： N#CC1C=CC(CCCO)=CC=1

Computed Properties

Exact Mass: 161.08400
Monoisotopic Mass: 161.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 162
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 44Å²

Experimental Properties

PSA: 44.02000
LogP: 1.48318

4-(3-Hydroxypropyl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A425510-10mg	4-(3-Hydroxypropyl)benzonitrile	83101-12-6		10mg	$ 50.00	2022-06-08
TRC	A425510-50mg	4-(3-Hydroxypropyl)benzonitrile	83101-12-6		50mg	$ 115.00	2022-06-08
TRC	A425510-100mg	4-(3-Hydroxypropyl)benzonitrile	83101-12-6		100mg	$ 185.00	2022-06-08
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Alichem	A019064065-250mg	4-(3-Hydroxypropyl)benzonitrile	83101-12-6	95%	250mg	$680.00	2023-08-31
Alichem	A019064065-500mg	4-(3-Hydroxypropyl)benzonitrile	83101-12-6	95%	500mg	$980.00	2023-08-31
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4-(3-Hydroxypropyl)benzonitrile Production Method

Production Method 1

42287-94-5

83101-12-6

Reaction Conditions

1.1 Reagents: Bis(pinacolato)diborane Catalysts: Potassium tert-butoxide Solvents: THF-d8 ; 17 h, rt

Reference

Mild and Chemoselective Carboxylic Acid Reduction Promoted by Borane Catalysis

Lunic, Danijela; et al, Angewandte Chemie, 2022, 61(43),

Production Method 2

14572-92-0

83101-12-6

Reaction Conditions

Reference

Benzamidine derivatives with antimicrobial activity and their use as disinfecting or preservative medicine

, France, , ,

Production Method 3

3058-39-7

83101-12-6

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Catalysts: Tetrabutylammonium bromide , Palladium diacetate Solvents: Dimethylformamide ; rt → 70 °C; 4 h, 70 °C; 70 °C → rt
1.2 Reagents: 2-Methyl-2-butene , Monosodium phosphate , Sodium chlorite Solvents: tert-Butanol , Water ; 2 h, rt
2.1 Reagents: Bis(pinacolato)diborane Catalysts: Potassium tert-butoxide Solvents: THF-d8 ; 17 h, rt

Reference

Mild and Chemoselective Carboxylic Acid Reduction Promoted by Borane Catalysis

Lunic, Danijela; et al, Angewandte Chemie, 2022, 61(43),

Production Method 4

1242081-87-3

83101-12-6

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; rt
2.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ; 0 °C → rt

Reference

Structure-activity relationship studies and sleep-promoting activity of novel 1-chloro-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine derivatives as dual orexin receptor antagonists.

Sifferlen, Thierry; et al, Bioorganic & Medicinal Chemistry Letters, 2013, 23(13), 3857-3863

Production Method 5

136295-53-9

83101-12-6

Reaction Conditions

1.1 Reagents: 2-Methyl-2-butene , Monosodium phosphate , Sodium chlorite Solvents: tert-Butanol , Water ; 2 h, rt
2.1 Reagents: Bis(pinacolato)diborane Catalysts: Potassium tert-butoxide Solvents: THF-d8 ; 17 h, rt

Reference

Mild and Chemoselective Carboxylic Acid Reduction Promoted by Borane Catalysis

Lunic, Danijela; et al, Angewandte Chemie, 2022, 61(43),

Production Method 6

20716-25-0

83101-12-6

Reaction Conditions

Reference

Compositions with antimicrobial activity containing benzoic acid derivatives and their use as disinfecting or preserving medicines

, France, , ,

Production Method 7

38628-53-4

83101-12-6

Reaction Conditions

1.1 Reagents: Manganese oxide (MnO2) Solvents: Ethanol ; 120 h, 80 °C
2.1 Reagents: Ammonium acetate , Oxygen Catalysts: (SP-5-41)-[1,3-Bis(2-methylphenyl)-2-imidazolidinylidene]dichloro(phenylmethylen… Solvents: Xylene ; 2 h, 1 atm, 130 °C

Reference

Nitrile Synthesis by Aerobic Oxidation of Primary Amines and in situ Generated Imines from Aldehydes and Ammonium Salt with Grubbs Catalyst

Utsumi, Tatsuki; et al, Advanced Synthesis & Catalysis, 2020, 362(17), 3583-3588

Production Method 8

141-82-2

105-07-7

83101-12-6

Reaction Conditions

1.1 Reagents: Pyridine , Piperidine ; 75 °C
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 1 atm, rt
3.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ; 0 °C → rt

Reference

Structure-activity relationship studies and sleep-promoting activity of novel 1-chloro-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine derivatives as dual orexin receptor antagonists.

Sifferlen, Thierry; et al, Bioorganic & Medicinal Chemistry Letters, 2013, 23(13), 3857-3863

Production Method 9

42287-94-5

83101-12-6

Reaction Conditions

1.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ; 0 °C → rt

Reference

Structure-activity relationship studies and sleep-promoting activity of novel 1-chloro-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine derivatives as dual orexin receptor antagonists.

Sifferlen, Thierry; et al, Bioorganic & Medicinal Chemistry Letters, 2013, 23(13), 3857-3863

Production Method 10

623-00-7

503-30-0

83101-12-6

Reaction Conditions

1.1 Reagents: Tris(trimethylsilyl)silane Catalysts: Dichloro[1,2-di(methoxy-κO)ethane]nickel , 4,4′-Bis(1,1-dimethylethyl)-2,2′-bipyridine , Iridium(1+), [4,4′-bis(1,1-dimethylethyl)-2,2′-bipyridine-κN1,κN1′]bis[3,5-diflu… Solvents: Trifluorotoluene ; overnight, rt
1.2 Solvents: Trifluorotoluene ; 4 h, 10 °C

Reference

Development of Photoredox Cross-Electrophile Coupling of Strained Heterocycles with Aryl Bromides Using High-Throughput Experimentation for Library Construction

Mori, Yukiko ; et al, Organic Letters, 2023, 25(30), 5569-5573

Production Method 11

874-89-5

83101-12-6

Reaction Conditions

1.1 Reagents: Sodium ethoxide Catalysts: Stereoisomer of bromodicarbonyl[2-(dicyclohexylphosphino-κP)-N-[2-(dicyclohexylp… ; 16 h, 140 °C

Reference

Manganese-catalyzed cross-coupling of primary alcohols with biomass-derived ethanol for upgrading to linear alcohols under solvent-free conditions

Shao, Zhihui ; et al, Environmental Chemistry Letters, 2023, 21(3), 1271-1279

Production Method 12

81121-62-2

83101-12-6

Reaction Conditions

1.1 Reagents: Ammonium acetate , Oxygen Catalysts: (SP-5-41)-[1,3-Bis(2-methylphenyl)-2-imidazolidinylidene]dichloro(phenylmethylen… Solvents: Xylene ; 2 h, 1 atm, 130 °C

Reference

Nitrile Synthesis by Aerobic Oxidation of Primary Amines and in situ Generated Imines from Aldehydes and Ammonium Salt with Grubbs Catalyst

Utsumi, Tatsuki; et al, Advanced Synthesis & Catalysis, 2020, 362(17), 3583-3588

Production Method 13

105-07-7

1099-45-2

83101-12-6

Reaction Conditions

1.1 Solvents: Benzene
1.2 Reagents: Sodium borohydride Solvents: Ethanol

Reference

7-Substituted 5-Amino-2-(2-furyl)pyrazolo[4,3-e]-1,2,4-triazolo[1,5-c]pyrimidines as A2A Adenosine Receptor Antagonists: A Study on the Importance of Modifications at the Side Chain on the Activity and Solubility

Baraldi, Pier Giovanni; et al, Journal of Medicinal Chemistry, 2002, 45(1), 115-126

Production Method 14

105-07-7

1099-45-2

83101-12-6

Reaction Conditions

1.1 Solvents: Toluene ; 12 h, rt
2.1 Reagents: Sodium borohydride Solvents: Ethanol ; 0 °C; 0 °C → rt; 18 h, rt
2.2 Reagents: Acetone Solvents: Water

Reference

Small, Potent, and Selective Diaryl Phosphonate Inhibitors for Urokinase-Type Plasminogen Activator with In Vivo Antimetastatic Properties

Joossens, Jurgen; et al, Journal of Medicinal Chemistry, 2007, 50(26), 6638-6646

Production Method 15

20655-58-7

83101-12-6

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Ethanol ; 0 °C; 0 °C → rt; 18 h, rt
1.2 Reagents: Acetone Solvents: Water

Reference

Small, Potent, and Selective Diaryl Phosphonate Inhibitors for Urokinase-Type Plasminogen Activator with In Vivo Antimetastatic Properties

Joossens, Jurgen; et al, Journal of Medicinal Chemistry, 2007, 50(26), 6638-6646

Production Method 16

14572-92-0

83101-12-6

Reaction Conditions

Reference

Compositions with antimicrobial activity containing benzoic acid derivatives and their use as disinfecting or preserving medicines

, France, , ,

Production Method 17

16642-94-7

83101-12-6

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 1 atm, rt
2.1 Reagents: (T-4)-Trihydro(tetrahydrofuran)boron Solvents: Tetrahydrofuran ; 0 °C → rt

Reference

Structure-activity relationship studies and sleep-promoting activity of novel 1-chloro-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine derivatives as dual orexin receptor antagonists.

Sifferlen, Thierry; et al, Bioorganic & Medicinal Chemistry Letters, 2013, 23(13), 3857-3863